N-(4-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C15H8ClN3OS2/c16-9-2-1-3-11-13(9)18-15(22-11)19-14(20)8-4-5-10-12(6-8)21-7-17-10/h1-7H,(H,18,19,20)
• InChI Key: SDKCIJCBTYWWQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)N=C(S2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C15H8ClN3OS2
• Molecular Weight: 345.8 g/mol
• CAS No.: 681167-03-3

Description

The compound “N-(4-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide” is likely a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazoles are known for their wide range of applications in the field of pharmaceuticals and dyes.

Chemical Reactions Analysis

Benzothiazoles are known to undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and coordination reactions. The presence of the chlorine atom and the carboxamide group in the compound could potentially influence its reactivity.

Scientific Research Applications

Diuretic Activity

N-(4-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide and its derivatives have been explored for their diuretic activity. A study by Yar & Ansari (2009) synthesized a series of related compounds and found that one of them exhibited promising diuretic properties (Yar & Ansari, 2009).

Antimicrobial Activity

Research by Incerti et al. (2017) synthesized a series of benzothiazole-3-carboxamides/acetamides and evaluated them for antimicrobial activity. They found significant potency against various bacterial and fungal species, highlighting the potential of these compounds in addressing microbial infections (Incerti et al., 2017).

Antibacterial, Antifungal, and Anticancer Properties

Senthilkumar, Umarani, & Satheesh (2021) reported the synthesis of a related compound and its evaluation against various bacterial and fungal strains. Additionally, they assessed its anticancer activity against MDA-MB-231 breast cancer cells, showing a broader application in combating different types of diseases (Senthilkumar, Umarani, & Satheesh, 2021).

Structural Stability and Characterization

Research by Siddiqui et al. (2008) focused on the structural analysis of N-(4-chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide, a closely related compound. They explored its molecular structure and hydrogen bonding patterns, contributing to a better understanding of the stability and structural properties of similar benzothiazole derivatives (Siddiqui et al., 2008).

Anti-inflammatory and Anti-bacterial Screening

Kale and Mene (2013) synthesized a series of fused imino pyrimido benzothiazole and Schiff’s bases, assessing their anti-inflammatory and anti-bacterial activities. This study contributes to the understanding of the biological potential of these fused heterocycles in therapeutic applications (Kale and Mene, 2013).

Future Directions

The study of benzothiazole derivatives is a promising field due to their wide range of biological activities. Future research could focus on synthesizing this compound and studying its properties and potential applications.